Cas no 1185768-18-6 (7-Fluoroquinoline-6-carbaldehyde)

• Product Name: 7-Fluoroquinoline-6-carbaldehyde
• CAS No: 1185768-18-6
• MF: C₁₀H₆FNO
• MW: 175.159145832062
• MDL: MFCD16659698
• CID: 840117
• PubChem ID: 52982909
• Update Time: 2025-11-02

7-Fluoroquinoline-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Fluoroquinoline-6-carbaldehyde
• 6-hydroxyquinoline-4-carbaldehyde
• 6-Quinolinecarboxaldehyde, 7-fluoro-
• 6-Quinolinecarboxaldehyde-7-fluoro-
• 7-fluoro-quinoline-6-carbaldehyde
• AK-37575
• ANW-53303
• CTK8B6335
• KB-46404
• SCHEMBL1161534
• DTXSID70680691
• MXHXHJCXWSYDQO-UHFFFAOYSA-N
• DB-061335
• AKOS015999596
• SB67705
• CS-W000460
• 1185768-18-6

• MDL： MFCD16659698
• Inchi： 1S/C10H6FNO/c11-9-5-10-7(2-1-3-12-10)4-8(9)6-13/h1-6H
• InChI Key： MXHXHJCXWSYDQO-UHFFFAOYSA-N
• SMILES： FC1=CC2C(=CC=CN=2)C=C1C=O

Computed Properties

• Exact Mass: 175.043
• Monoisotopic Mass: 175.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.32
• Boiling Point: 316.129 °C at 760 mmHg
• Flash Point: 144.99 °C
• PSA: 29.96000
• LogP: 2.18640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 7-Fluoroquinoline-6-carbaldehyde

7-Fluoroquinoline-6-carbaldehyde (CAS 1185768-18-6): Properties, Applications, and Market Insights

7-Fluoroquinoline-6-carbaldehyde (CAS 1185768-18-6) is a specialized fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique fluoroquinoline structure and aldehyde functional group, serves as a versatile building block in organic synthesis. The presence of both the fluoro substituent and the carbaldehyde moiety enhances its reactivity, making it valuable for constructing complex molecular architectures.

One of the most searched questions regarding 7-Fluoroquinoline-6-carbaldehyde is its role in drug discovery. Researchers frequently explore its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and anticancer compounds. The fluoroquinoline scaffold is known for its ability to improve pharmacokinetic properties, such as metabolic stability and membrane permeability, which are critical in modern medicinal chemistry.

In addition to pharmaceutical applications, 7-Fluoroquinoline-6-carbaldehyde is also investigated for its use in material science. Its electron-withdrawing fluoro group and reactive aldehyde functionality make it suitable for designing advanced polymers and fluorescent probes. These probes are increasingly popular in bioimaging and diagnostic applications, aligning with the growing demand for non-invasive diagnostic tools in healthcare.

The synthesis of 7-Fluoroquinoline-6-carbaldehyde typically involves multi-step organic reactions, including halogenation and formylation processes. Researchers often optimize these methods to achieve higher yields and purity, addressing another common query in scientific forums. The compound’s stability under various conditions is also a topic of interest, as it impacts storage and handling protocols in laboratory settings.

Market trends indicate a rising demand for fluoroquinoline derivatives, driven by their expanding applications in pharmaceuticals and agrochemicals. As the industry shifts toward more sustainable practices, there is a growing emphasis on eco-friendly synthesis routes for compounds like 7-Fluoroquinoline-6-carbaldehyde. This aligns with broader environmental, social, and governance (ESG) goals in chemical manufacturing.

From a regulatory perspective, 7-Fluoroquinoline-6-carbaldehyde is not classified as a controlled substance, making it accessible for research and industrial use. However, proper safety measures, such as the use of personal protective equipment (PPE), are recommended when handling this compound due to its reactive aldehyde group. These precautions are frequently discussed in safety data sheets (SDS) and laboratory guidelines.

In summary, 7-Fluoroquinoline-6-carbaldehyde (CAS 1185768-18-6) is a promising compound with diverse applications in drug development, material science, and diagnostic technologies. Its unique chemical properties and compatibility with modern synthetic methodologies position it as a valuable tool for researchers and industries alike. As scientific advancements continue, the relevance of this fluoroquinoline derivative is expected to grow, further solidifying its role in innovation.